Cas no 57681-57-9 (1-(3,4-Dibromo-2-thienyl)-1-ethanone)

1-(3,4-Dibromo-2-thienyl)-1-ethanone structure
57681-57-9 structure
Product Name:1-(3,4-Dibromo-2-thienyl)-1-ethanone
CAS No:57681-57-9
MF:C6H4Br2OS
MW:283.96835899353
MDL:MFCD06659618
CID:370377
PubChem ID:2764572
Update Time:2025-04-19

1-(3,4-Dibromo-2-thienyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,4-dibromo-2-thienyl)-
    • 1-(3,4-DIBROMO-2-THIENYL)-1-ETHANONE
    • 1-(3,4-dibromothiophen-2-yl)ethanone
    • 1-(3,4-Dibrom-[2]thienyl)-aethanon
    • 1-(3,4-dibromo-[2]thienyl)-ethanone
    • 2-Acetyl-3,4-dibromthiophen
    • 3,4-dibromothienyl-2-methyl ketone
    • 3.4-Dibrom-2-aceto-thienon
    • AKOS005071483
    • MFCD06659618
    • CS-0245009
    • FT-0680759
    • J-503074
    • 1-(3,4-Dibromothiophen-2-yl)ethan-1-one
    • 57681-57-9
    • EN300-2980579
    • Z1269127104
    • DTXSID40377506
    • 9Y-0810
    • SCHEMBL2982713
    • DA-04726
    • 1-(3,4-Dibromo-2-thienyl)-1-ethanone
    • MDL： MFCD06659618
    • Inchi： 1S/C6H4Br2OS/c1-3(9)6-5(8)4(7)2-10-6/h2H,1H3
    • InChI Key： SXIYNKNSROWNBX-UHFFFAOYSA-N
    • SMILES： BrC1C(=CSC=1C(C)=O)Br

Computed Properties

  • Exact Mass: 281.83500
  • Monoisotopic Mass: 281.834961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.3
  • XLogP3: 3

Experimental Properties

  • Density: 1.988
  • Melting Point: 78-80°
  • Boiling Point: 345.8°Cat760mmHg
  • Flash Point: 162.9°C
  • Refractive Index: 1.618
  • PSA: 45.31000
  • LogP: 3.47570

1-(3,4-Dibromo-2-thienyl)-1-ethanone Security Information

  • HazardClass：IRRITANT

1-(3,4-Dibromo-2-thienyl)-1-ethanone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3,4-Dibromo-2-thienyl)-1-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR111072-1g
1-(3,4-Dibromothien-2-yl)ethanone
 57681-57-9
1g
 £85.00 2025-08-06
Apollo Scientific
OR111072-5g
1-(3,4-Dibromothien-2-yl)ethanone
 57681-57-9
5g
 £340.00 2025-08-06
Apollo Scientific
OR111072-10g
1-(3,4-Dibromothien-2-yl)ethanone
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10g
 £595.00 2025-08-06
TRC
D030420-250mg
1-(3,4-Dibromo-2-thienyl)-1-ethanone
 57681-57-9
250mg
 $ 220.00 2022-06-06
TRC
D030420-500mg
1-(3,4-Dibromo-2-thienyl)-1-ethanone
 57681-57-9
500mg
 $ 365.00 2022-06-06
abcr
AB257886-1 g
1-(3,4-Dibromo-2-thienyl)-1-ethanone; 95%
 57681-57-9
1g
 €129.50 2023-04-27
abcr
AB257886-5 g
1-(3,4-Dibromo-2-thienyl)-1-ethanone; 95%
 57681-57-9
5g
 €404.00 2023-04-27
abcr
AB257886-10 g
1-(3,4-Dibromo-2-thienyl)-1-ethanone; 95%
 57681-57-9
10g
 €678.50 2023-04-27
Alichem
A169005445-5g
1-(3,4-Dibromothiophen-2-yl)ethanone
 57681-57-9 95%
5g
 $475.24 2023-09-01
Key Organics Ltd
9Y-0810-1MG
1-(3,4-dibromo-2-thienyl)-1-ethanone
 57681-57-9 >95%
1mg
 £37.00 2025-08-06

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